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Compound of Interest

Compound Name: 1-Phenyl-1,3,3-trimethylindan

Cat. No.: B1294448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenyl-1,3,3-trimethylindan, a substituted indane derivative, is a compound with

established applications in the fragrance industry and as a chemical intermediate. While its

primary uses are not in the pharmaceutical domain, the indane scaffold itself is a privileged

structure in medicinal chemistry, forming the core of several approved drugs and biologically

active molecules.[1][2][3][4] This technical guide provides a comprehensive review of the

known chemical and physical properties, synthesis, and safety information for 1-Phenyl-1,3,3-
trimethylindan. It also contextualizes the compound within the broader landscape of

biologically active indane derivatives, offering a resource for researchers and drug

development professionals who may be interested in this chemical class. It is important to note

that publicly available information on the specific biological activities, metabolic pathways, and

detailed toxicology of 1-Phenyl-1,3,3-trimethylindan is limited.

Chemical and Physical Properties
A summary of the key physicochemical properties of 1-Phenyl-1,3,3-trimethylindan is

presented in Table 1. This data has been aggregated from various chemical suppliers and

databases.
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Property Value Reference

CAS Number 3910-35-8 [5]

Molecular Formula C₁₈H₂₀ [5]

Molecular Weight 236.35 g/mol [5]

IUPAC Name
1,1,3-trimethyl-3-phenyl-2,3-

dihydro-1H-indene
[2]

Synonyms
1-Phenyl-1,3,3-trimethylindan,

Phenyltrimethylindan
[2][4]

Appearance
White to light yellow

solid/powder/crystal
[4]

Melting Point 52-53 °C [6][7]

Boiling Point 308-309 °C at 760 mmHg [6][7]

Density 0.986 g/cm³ [2]

Solubility
Soluble in alcohol; Insoluble in

water
[6]

logP (o/w) 5.715 (estimated) [6]

Synthesis of 1-Phenyl-1,3,3-trimethylindan
The primary synthetic route to 1-Phenyl-1,3,3-trimethylindan is the acid-catalyzed

dimerization of α-methylstyrene.[7] Detailed experimental protocols have been reported in the

scientific literature.

Experimental Protocol: Acid-Catalyzed Dimerization of
α-Methylstyrene
This protocol is based on a method described in a crystallographic study of the compound.[7]

Reagents and Equipment:

α-Methylstyrene
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Sulfuric acid (H₂SO₄)

Water (H₂O)

Methanol (for recrystallization)

500 ml round-bottom flask

Reflux condenser

Mechanical stirrer

Standard glassware for extraction and filtration

Procedure:

To a 500 ml flask equipped with a reflux condenser and a mechanical stirrer, add 32.0 g

(0.30 mol) of α-methylstyrene.

Slowly add a pre-prepared and cooled mixture of 68 ml of concentrated sulfuric acid and 130

ml of water to the flask.

Heat the reaction mixture to reflux and maintain vigorous stirring for 20 hours.

After 20 hours, cool the mixture to room temperature. The mixture will separate into two

phases.

Carefully separate and discard the lower aqueous acid phase.

Wash the upper organic phase containing the product several times with water.

The crude product can be purified by recrystallization from methanol.

The resulting product is 1-Phenyl-1,3,3-trimethylindan in the form of white crystals.[7]

Yield: A reported yield for this reaction is 68%.[7]

Characterization: The structure of the synthesized compound can be confirmed by

spectroscopic methods. A reported ¹H NMR spectrum in CDCl₃ shows the following
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characteristic peaks: δ = 1.03, 1.35, 1.69 (s, 3H, –CH₃), 2.21 and 2.40 (d, 2H, –CH₂–), 7.11–

7.29 (m, 9H, Ar—H).[7]

Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-Phenyl-1,3,3-trimethylindan.

Biological and Pharmacological Context
As previously mentioned, there is a notable absence of published research on the specific

biological activities of 1-Phenyl-1,3,3-trimethylindan. Its primary documented use is as a

fragrance ingredient.[6] However, the indane chemical scaffold is a recurring motif in a variety

of pharmacologically active compounds.

The Indane Scaffold in Drug Discovery
The rigid, bicyclic structure of the indane nucleus makes it an attractive scaffold for the design

of therapeutic agents.[1][2] By modifying the substitution pattern on the aromatic and aliphatic

rings, a wide range of biological targets can be addressed. Notable examples of drugs and

classes of compounds containing the indane moiety include:

Indinavir: An HIV protease inhibitor used in the treatment of HIV/AIDS.[2]

Sulindac: A non-steroidal anti-inflammatory drug (NSAID).[2]

Donepezil: An acetylcholinesterase inhibitor used in the treatment of Alzheimer's disease.[8]

Aminoindanes: A class of compounds that have been investigated for their neuroleptic and

neuroprotective properties.[2]

Indanediones: Derivatives of indane-1,3-dione have been explored for various biological

activities, including as anticoagulants and for their potential in treating Alzheimer's disease

and certain viral infections.[9]

The diverse biological activities of these indane derivatives highlight the potential of this

chemical class in drug discovery and development.[1][2][3][4] While 1-Phenyl-1,3,3-
trimethylindan itself has not been the subject of such investigations, its structure could serve

as a starting point for the design of new molecules with potential therapeutic applications.

Safety and Toxicology
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The available safety data for 1-Phenyl-1,3,3-trimethylindan is primarily from safety data

sheets (SDS) provided by chemical suppliers. It is classified as causing skin sensitization and

serious eye irritation.[1] There is a lack of comprehensive toxicological studies, including data

on oral, dermal, and inhalation toxicity, as well as carcinogenicity and reproductive toxicity.[6]

Conclusion
1-Phenyl-1,3,3-trimethylindan is a well-characterized compound with established synthetic

routes and physicochemical properties. Its primary applications are in the fragrance and

chemical intermediate industries. While there is a significant gap in the scientific literature

regarding its biological activities and pharmacological potential, the broader class of indane

derivatives is of considerable interest in medicinal chemistry. This technical guide serves as a

consolidated resource of the current knowledge on 1-Phenyl-1,3,3-trimethylindan and

provides a contextual framework for its potential relevance in future drug discovery efforts.

Further research is warranted to explore the biological profile of this compound and its

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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